Cas no 52601-89-5 (4-Aminopyrimidin-5-ol)

4-Aminopyrimidin-5-ol structure
4-Aminopyrimidin-5-ol structure
Product Name:4-Aminopyrimidin-5-ol
CAS No:52601-89-5
MF:C4H5N3O
MW:111.101999998093
MDL:MFCD18642504
CID:1021768
PubChem ID:14569053
Update Time:2025-04-20

4-Aminopyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Aminopyrimidin-5-ol
    • 5-Pyrimidinol, 4-amino- (7CI,9CI)
    • DB-106573
    • 4-imino-3H-pyrimidin-5-ol
    • SY118857
    • AKOS006370231
    • QPISWILGPJGWLV-UHFFFAOYSA-N
    • 5-hydroxy-6-aminopyrimidine
    • CS-0157800
    • 5-Pyrimidinol, 4-amino-
    • SB57829
    • 4-Amino-5-hydroxypyrimidine
    • AM20210043
    • MFCD18642504
    • 52601-89-5
    • 5-Pyrimidinol,4-amino-
    • DS-16785
    • SCHEMBL4985778
    • DTXSID60561743
    • MDL: MFCD18642504
    • Inchi: 1S/C4H5N3O/c5-4-3(8)1-6-2-7-4/h1-2,8H,(H2,5,6,7)
    • InChI Key: QPISWILGPJGWLV-UHFFFAOYSA-N
    • SMILES: OC1=CN=CN=C1N

Computed Properties

  • Exact Mass: 111.043261792g/mol
  • Monoisotopic Mass: 111.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72Ų

4-Aminopyrimidin-5-ol Pricemore >>

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